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Compound of Interest

Compound Name: 4,5-Dihydroxytryptamine

Cat. No.: B14673407

Technical Support Center: 4,5-DHT Application &
Selectivity

Welcome to the technical support resource for researchers utilizing 4,5-dihydroxytryptamine
(4,5-DHT). This guide is designed for neuroscientists and drug development professionals
seeking to create precise and selective lesions of serotonergic neurons for in-vivo and in-vitro
models. Here, we move beyond simple protocols to provide in-depth troubleshooting advice
and foundational knowledge, empowering you to optimize your experiments for maximal
efficacy and selectivity.

Core Principles: The Mechanism of 4,5-DHT
Neurotoxicity

Understanding how 4,5-DHT works is critical to troubleshooting its application. Its selectivity is
not inherent to the molecule itself but is conferred by the cellular machinery of the target
neurons.

4,5-DHT is a structural analog of serotonin (5-hydroxytryptamine, 5-HT).[1] This structural
similarity allows it to be recognized and transported into neurons by the serotonin transporter
(SERT), a protein primarily expressed on the membrane of serotonergic neurons.[2] Once
inside the neuron, 4,5-DHT's dihydroxy-indole structure makes it highly susceptible to auto-
oxidation. This process generates reactive oxygen species (ROS) and electrophilic quinone
products.[3][4] The massive increase in intracellular oxidative stress overwhelms the neuron's
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antioxidant defenses, leading to the destruction of mitochondria, damage to critical proteins
and lipids, and ultimately, apoptotic or necrotic cell death. This targeted degeneration is what
makes 4,5-DHT a useful tool for studying the function of the serotonergic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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